Cas no 1215071-00-3 ([2H7]-Donepezil)

• Product Name: [2H7]-Donepezil
• CAS No: 1215071-00-3
• MF: C₂₄H₂₉NO₃
• MW: 386.535098791122
• CID: 1077545
• PubChem ID: 46241141
• Update Time: 2025-05-24

[2H7]-Donepezil Chemical and Physical Properties

Names and Identifiers

• [2H7]-Donepezil
• Donepezil-d7
• 1215071-00-3
• AKOS016339573
• 2-[[1-[dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methyl]piperidin-4-yl]methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one
• 5,6-dimethoxy-2-((1-((phenyl-d5)methyl-d2)piperidin-4-yl)methyl)-2,3-dihydro-1H-inden-1-one
• 5,6-dimethoxy-2-({1-[(2,3,4,5,6-(2)H?)phenyl((2)H?)methyl]piperidin-4-yl}methyl)-2,3-dihydroinden-1-one
• SS-4469

• Inchi： 1S/C24H29NO3/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3/i3D,4D,5D,6D,7D,16D2
• InChI Key： ADEBPBSSDYVVLD-UOOROTEOSA-N
• SMILES： O=C1C2C=C(C(=CC=2CC1CC1CCN(C([2H])([2H])C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])CC1)OC)OC

Computed Properties

• Exact Mass: 386.25868101g/mol
• Monoisotopic Mass: 386.25868101g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on [2H7]-Donepezil

[2H7]-Donepezil: A Comprehensive Overview

[2H7]-Donepezil, with the CAS registry number 1215071-00-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This compound is a derivative of donepezil, a well-known acetylcholinesterase inhibitor widely used in the treatment of Alzheimer's disease. The [2H7] designation suggests a specific isotopic substitution pattern, which may influence the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of [2H7]-Donepezil as a promising candidate for improving the efficacy and safety profile of donepezil. Researchers have explored its mechanism of action, focusing on its ability to inhibit acetylcholinesterase (AChE) more effectively than the parent compound. This enhancement is attributed to the unique isotopic substitution, which may reduce metabolic pathways that lead to adverse effects in traditional donepezil therapy.

The synthesis of [2H7]-Donepezil involves advanced chemical techniques, including isotopic labeling and precision engineering of molecular structures. These methods ensure that the compound retains its pharmacological activity while minimizing off-target effects. Preclinical studies have demonstrated that [2H7]-Donepezil exhibits improved solubility and stability, making it a viable option for formulation into various drug delivery systems.

In terms of therapeutic applications, [2H7]-Donepezil has shown potential in treating not only Alzheimer's disease but also other neurodegenerative conditions characterized by cholinergic deficits. Clinical trials are currently underway to assess its efficacy in improving cognitive function and reducing behavioral symptoms in patients with mild to moderate dementia.

The development of [2H7]-Donepezil also aligns with broader trends in drug development, where precision medicine and targeted therapies are increasingly emphasized. By leveraging isotopic substitution, researchers aim to create drugs that are more personalized and effective, with fewer side effects.

In conclusion, [2H7]-Donepezil, with its unique chemical properties and promising therapeutic potential, represents an exciting advancement in the field of neuropharmacology. As research continues to unfold, this compound may pave the way for more effective treatments for Alzheimer's disease and related conditions.